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Compound of Interest

Compound Name: Formamide-13C,15N

Cat. No.: B1340008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Formamide-¹³C,¹⁵N, a

stable isotope-labeled compound essential for various research and development applications.

While the isotopic labeling with Carbon-13 and Nitrogen-15 is critical for its use in advanced

analytical techniques, it is crucial to understand that the material's chemical and toxicological

properties are identical to those of unlabeled formamide. Therefore, all safety precautions and

handling procedures applicable to formamide must be strictly followed for its isotopically

labeled counterpart.

Formamide is classified as a hazardous chemical, posing significant health risks, including

reproductive toxicity, carcinogenicity, and organ damage upon prolonged or repeated exposure.

[1][2] Adherence to the safety protocols outlined in this document is imperative to ensure the

well-being of laboratory personnel and to maintain a safe research environment.

Hazard Identification and Classification
Formamide-¹³C,¹⁵N shares the same hazard profile as standard formamide. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for understanding these risks.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer.[1][2][3]

Reproductive Toxicity 1B

H360FD: May damage fertility.

May damage the unborn child.

[1][3]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (blood, cardiovascular

system) through prolonged or

repeated exposure.[1][4][5]

Signal Word: Danger[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of Formamide-¹³C,¹⁵N is fundamental to its

safe handling and storage. The isotopic labeling results in a slightly higher molecular weight

compared to the unlabeled compound, but other physical properties remain largely unchanged.

Table 2: Physical and Chemical Properties
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Property Value

Chemical Formula H¹³CO¹⁵NH₂

Molecular Weight 47.03 g/mol [4][6]

Appearance Clear, colorless, viscous liquid[4][6]

Odor Ammonia-like[4]

Boiling Point 210 °C (410 °F)[4][5][6][7]

Melting Point 2-3 °C (35.6-37.4 °F)[4][5][6]

Flash Point 150 °C (302 °F) - closed cup[6]

Solubility Miscible with water[7]

Vapor Pressure 0.1 mmHg at 86°F (30°C)[7]

Specific Gravity 1.13 g/cm³[7]

Exposure Limits
To minimize the risk of adverse health effects, several organizations have established

occupational exposure limits for formamide. These limits should be strictly adhered to in all

laboratory settings.

Table 3: Occupational Exposure Limits

Organization
TWA (Time-
Weighted Average)

STEL (Short-Term
Exposure Limit)

Notations

NIOSH 10 ppm (15 mg/m³) - Skin[7][8]

ACGIH 10 ppm -

Skin, A3 (Confirmed

Animal Carcinogen

with Unknown

Relevance to

Humans)[8][9]

Ireland 10 ppm (18 mg/m³) 30 ppm (56 mg/m³)[4] -
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Safe Handling and Storage Workflow
A systematic approach to handling Formamide-¹³C,¹⁵N, from receipt to disposal, is essential for

maintaining a safe laboratory environment. The following diagram illustrates the recommended

workflow.
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Safe Handling Workflow for Formamide-¹³C,¹⁵N
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Safe handling workflow for Formamide-¹³C,¹⁵N.
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Experimental Protocol: RNA Denaturation for Gel
Electrophoresis
This protocol provides a detailed methodology for a common application of formamide in

molecular biology, emphasizing the integration of safety precautions.

Objective: To denature RNA samples prior to agarose gel electrophoresis to ensure accurate

size separation.

Materials:

Formamide-¹³C,¹⁵N (or unlabeled formamide)

RNA sample

Nuclease-free water

10X MOPS buffer

37% Formaldehyde

RNA loading dye

Microcentrifuge tubes

Pipettes and nuclease-free tips

Heating block or water bath

Vortex mixer

Microcentrifuge

Personal Protective Equipment (PPE):

Nitrile gloves (check manufacturer's compatibility chart)[7][10]

Chemical splash goggles[11]
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Fully buttoned laboratory coat[11]

Procedure:

Preparation (in a certified chemical fume hood):

Thaw all reagents on ice.

Pre-heat a heating block to 70°C.

Label microcentrifuge tubes for each RNA sample.

Sample Preparation (in a certified chemical fume hood):

For each sample, combine the following in a sterile microcentrifuge tube:

RNA sample (up to 8 µl)

Nuclease-free water (to bring the volume to 8 µl)

2 µl of 10X MOPS buffer

9 µl of formamide[5]

Mix the contents thoroughly by vortexing.[5]

Denaturation:

Incubate the tubes at 70°C for 10 minutes to denature the RNA.[5]

Immediately place the tubes on ice to prevent renaturation.

Loading:

Add 2 µl of RNA loading dye to each sample.

Mix gently by pipetting.

Centrifuge the tubes briefly to collect the contents at the bottom.
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Load the samples into the wells of a formaldehyde-agarose gel.

Post-Procedure:

All tips, tubes, and gloves contaminated with formamide must be disposed of as

hazardous solid waste.[7]

Collect all liquid waste containing formamide in a designated, properly labeled hazardous

waste container.[9][10]

Wipe down the work area in the fume hood with an appropriate decontaminating solution.

Remove PPE and wash hands thoroughly with soap and water.[7]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Table 4: Emergency Response
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Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention.[12][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[12][11]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[12]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[12]

Small Spill (<1 L in a fume hood)

If trained and equipped with a proper spill kit,

absorb the spill with an inert dry material.

Collect the absorbed material in a sealed

container for hazardous waste disposal.[11]

Large Spill (>1 L or outside a fume hood)

Evacuate the area immediately. Secure the area

to prevent entry. Notify your institution's

Environmental Health and Safety (EHS)

department and emergency services.[10]

Waste Disposal
All waste contaminated with Formamide-¹³C,¹⁵N must be treated as hazardous waste.

Liquid Waste: Collect in a clearly labeled, sealed, and chemically compatible container.[9][10]

Solid Waste: Gloves, pipette tips, and other contaminated materials should be collected in a

separate, labeled hazardous waste container.[7]

Empty Containers: Empty containers that once held formamide must also be disposed of as

hazardous waste.[7]
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Consult your institution's EHS department for specific waste disposal protocols.[12]

Conclusion
Formamide-¹³C,¹⁵N is a valuable tool in modern research, but its significant health hazards

necessitate a diligent and informed approach to its handling. By understanding its properties,

adhering to established exposure limits, implementing a robust safe handling workflow, and

being prepared for emergencies, researchers can mitigate the risks associated with this

chemical. This guide serves as a comprehensive resource to support the safe and responsible

use of Formamide-¹³C,¹⁵N in the pursuit of scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Formamide-¹³C,¹⁵N: A Technical Guide to Safe Handling
and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340008#formamide-13c-15n-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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